Cas no 2386783-68-0 (Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate)

• Product Name: Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate
• CAS No: 2386783-68-0
• MF: C₇H₁₁FO₄S
• MW: 210.223244905472
• CID: 5815764
• PubChem ID: 165905634
• Update Time: 2025-10-29

Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate
• EN300-6485972
• 2386783-68-0
• Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate

• Inchi： 1S/C7H11FO4S/c1-12-6(9)7(13(8,10)11)4-2-3-5-7/h2-5H2,1H3
• InChI Key： AHAQIOAKBPTAPV-UHFFFAOYSA-N
• SMILES： S(C1(C(=O)OC)CCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 210.03620816g/mol
• Monoisotopic Mass: 210.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate

Comprehensive Overview of Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate (CAS No. 2386783-68-0)

Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate (CAS No. 2386783-68-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its cyclopentane backbone and fluorosulfonyl functional group, is a subject of interest for researchers and industries alike. Its molecular structure, which combines a carboxylate ester and a fluorosulfonyl moiety, makes it a versatile intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and materials science has propelled the relevance of Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate. Fluorinated molecules are often sought after for their enhanced stability, bioavailability, and metabolic resistance, which are critical in drug development. This compound, with its fluorosulfonyl group, fits into this trend, offering a valuable building block for the synthesis of more complex molecules.

One of the key areas where Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate shows promise is in the field of medicinal chemistry. Researchers are exploring its potential as a precursor for the development of novel therapeutic agents. The cyclopentane ring, a common motif in bioactive molecules, combined with the fluorosulfonyl group, could lead to compounds with improved pharmacological profiles. This aligns with the current focus on targeted drug design and precision medicine, where molecular specificity is paramount.

In addition to its pharmaceutical applications, Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate is also being investigated for its utility in material science. The incorporation of fluorosulfonyl groups into polymers and coatings can enhance their chemical resistance and durability. This is particularly relevant in industries such as electronics and automotive, where materials are required to withstand harsh environments. The compound's ability to act as a cross-linking agent or a modifier in polymer chains makes it a valuable asset in these applications.

The synthesis of Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate involves a series of carefully controlled reactions to ensure the integrity of the cyclopentane ring and the fluorosulfonyl group. Modern synthetic techniques, including flow chemistry and catalysis, are being employed to optimize the production process. These methods not only improve yield and purity but also align with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

Another aspect of Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate that is gaining traction is its potential role in agrochemicals. The fluorosulfonyl group can impart unique properties to pesticides and herbicides, such as increased efficacy and reduced environmental impact. This is particularly important in the context of global food security and the need for sustainable agricultural practices. Researchers are actively exploring how this compound can contribute to the development of next-generation agrochemicals.

From a commercial perspective, the demand for Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are investing in scaling up production to meet the needs of various industries. The compound's CAS No. 2386783-68-0 serves as a unique identifier, ensuring accurate sourcing and quality control in the global market.

In conclusion, Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate (CAS No. 2386783-68-0) is a compound with significant potential across multiple domains. Its unique structural features, including the cyclopentane ring and fluorosulfonyl group, make it a valuable tool in synthetic chemistry. Whether in pharmaceuticals, materials science, or agrochemicals, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields. As research continues to uncover new applications, the importance of Methyl 1-(fluorosulfonyl)cyclopentane-1-carboxylate is only expected to grow.